Cas no 1487247-81-3 (1-(butan-2-ylsulfanyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(butan-2-ylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 1487247-81-3
• Molecular Formula: C₉H₁₄O₃S
• Molecular Weight: 202.270661830902
• CID: 5874456
• PubChem ID: 65137171

1-(butan-2-ylsulfanyl)-3-oxocyclobutane-1-carboxylic acid Properties

Names and Identifiers

• Cyclobutanecarboxylic acid, 1-[(1-methylpropyl)thio]-3-oxo-
• 1-(Sec-butylthio)-3-oxocyclobutane-1-carboxylic acid
• 1-(butan-2-ylsulfanyl)-3-oxocyclobutane-1-carboxylic acid
• 1487247-81-3
• AKOS014470426
• CS-0288383
• EN300-1122260

• InChIKey： JYWXHERVGNQCIR-UHFFFAOYSA-N
• Inchi： 1S/C9H14O3S/c1-3-6(2)13-9(8(11)12)4-7(10)5-9/h6H,3-5H2,1-2H3,(H,11,12)
• SMILES： C1(SC(C)CC)(C(O)=O)CC(=O)C1

Computed Properties

• Exact Mass: 202.06636548g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 202.06636548g/mol
• Heavy Atom Count: 13
• Complexity: 229
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.1
• Topological Polar Surface Area: 79.7Ų

Experimental Properties

• Boiling Point: 365.9±42.0 °C(Predicted)
• pka: 3.33±0.20(Predicted)
• Density: 1.22±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids